Cas no 57-09-0 (Cetrimonium bromide)

Cetrimonium bromide (CTAB) is a quaternary ammonium compound with the chemical formula $ \text{C}_{19}\text{H}_{42}\text{BrN} $. It is widely used as a cationic surfactant, antiseptic, and phase-transfer catalyst. CTAB is particularly valued for its ability to stabilize emulsions, reduce surface tension, and enhance solubility in aqueous and organic systems. Its positively charged ammonium group enables strong binding to negatively charged surfaces, making it effective in DNA extraction, nanoparticle synthesis, and hair conditioning formulations. CTAB also exhibits antimicrobial properties, particularly against Gram-positive bacteria. Due to its versatility, it finds applications in pharmaceuticals, cosmetics, and materials science. Proper handling is required, as it can be irritating to skin and eyes at high concentrations.

Cetrimonium bromide structure

Product name:Cetrimonium bromide

CAS No:57-09-0

MF:C₁₉H₄₂BrN

MW:364.44748544693

MDL:MFCD00011772

CID:33648

PubChem ID:5974

Cetrimonium bromide Chemical and Physical Properties

Names and Identifiers

- N,N,N-Trimethylhexadecan-1-aminium bromide
- CTMAB
- Cetyltrimethylammonium Bromide
- CTAB
- CTABr
- Hexadecanaminium, N,N,N-trimethyl-, bromide
- N-Hexadecyltrimethylammonium Bromide
- N,N,N-trimethyl-1-Hexadecanaminium bromide
- HTAB
- Hexadecyl Trimethyl Ammonium Bromide
- Hexadecyl trimethyl ammonium bromide (CTAB)
- (1-Hexadecyl)trimethylammonium bromide
- Cetrimonium Bromide (CTAB)
- Cetavlon
- CetriMide
- CetriMoniuM broMide
- CTAB
- HTMABR
- Palmityl trimethyl ammonium bromide
- 十六烷基三甲基溴化铵
- Hexadecyltrimethylammonium bromide
- Cetyltrimethyl Ammonium Bromide
- Cetrimonium chloride
- Centimide
- CETAB
- Bromat
- Cee dee
- Trimethylcetylammonium bromide
- Cetyl trimethyl ammonium bromide
- Quamonium
- Lissolamine
- Cetaflon
- Lauroseptol
- Suticide
- Pollacid
- Cetarol
- Micol
- Cetrimide bp
- Lissolamine A
- Lissolamin V
- Cetavlon bromide
- Cycloton V
- Cirrasol OD
- Acetoquat CTAB
- Softex KW
- Cetrimonii bromidum
- N-Cetyltrimethylammonium bromide
- Bromuro de cetrimonio
- Hexadecy ltrimethyl ammonium bromide
- DNA-Grade CTAB Solution
- Cetrimidum
- D08AJ02
- Hexadecyltrimethylammonium bromide, 99%
- UNII-L64N7M9BWR
- Cetrimonium bromide [INN:BAN:NF]
- Hexadecyl-trimethyl-ammonium; bromide
- RHODAQUAT M-242B/99
- Hexadecyltrimethylammonium bromide, BioUltra, for molecular biology, >=99.0% (AT)
- 1-Hexadecanaminium,N,N-trimethyl-, bromide
- NCGC00164283-01
- Bromuro de cetrimonio (INN-Spanish)
- Hexadecyltrimethylammonium bromide, for ion pair chromatography
- Cetyltrimethylammonium (bromide);Hexadecyltrimethylammonium (bromide);CTAB
- NSC32927
- Hexadecyltrimethylammonium bromide, >=98%
- NS00077218
- HY-B1260
- Bromure de cetrimonium (INN-French)
- 57-09-0
- CETRIMONIUM BROMIDE [VANDF]
- HMS2092L22
- cetyl trimethyl-ammonium bromide
- SR-05000001830-3
- N,N,N-Trimethylcetylammonium bromide
- Zetrimid
- Cirrasol-OD
- Cetrimonio bromuro [DCIT]
- Hexadecyltrimethylammonium bromide, AR, >=99%
- Cetrimida
- NSC758401
- HMS1922G21
- Cetrimide [INN:BAN:JAN]
- BP-30064
- Lissolamine V (VAN)
- EN300-99610
- Cetrimonium bromide (NF/INN)
- C19H42BrN
- UNII-24QSH2NL8N
- SPECTRUM1503200
- N,N-Trimethylcetylammonium bromide
- Tox21_112096
- CHEBI:3567
- CETRIMONIUM BROMIDE [WHO-DD]
- HMS500K11
- N,N-Trimethyl-1-hexadecanaminium bromide
- NCGC00254756-01
- SCHEMBL4377
- SB40734
- AKOS015915119
- CETRIMONIUM BROMIDE [MI]
- Mical
- MFCD00011772
- Palmityltrimethylammonium bromide
- H0081
- A831309
- Micol (VAN)
- NCGC00095012-02
- Hexadecyltrimethylammonium bromide, BioUltra, >=99.0% (AT)
- Bromat (VAN)
- SW220088-1
- CETRIMONIUM BROMIDE (USP-RS)
- hexadecyl-trimethylammonium bromide
- NCGC00164283-07
- cetyltrimethylammoniumbromide
- Bromuro de cetrimonio [INN-Spanish]
- STL477543
- CHEMBL307346
- Hexadecyltrimethylammonium bromide, analytical standard
- inverted exclamation markY96.0% (AT)
- Hexadecyltrimethylammonium bromide, for molecular biology, >=99%
- Cetrimonium bromide, United States Pharmacopeia (USP) Reference Standard
- Cetrimonium (bromide)
- Ammonium, hexadecyltrimethyl-, bromide
- 347841-42-3
- Cetavlex
- NSC-758401
- SR-05000001830
- R02AA17
- Cradocap
- DB-050366
- Hexadecanyltrimethylammonium bromide
- cetrimoniumbromide
- cetyl N
- Q416077
- Sumquat 6030
- CETRIMONIUM BROMIDE [USP-RS]
- Trimethylhexadecylammonium bromide
- Cetrimonium bromide [INN]
- hexadecyltrimethylazanium bromide
- CETRIMONIUM BROMIDE [MART.]
- Palmityltrimethyl ammonium bromide
- EINECS 200-311-3
- NSC 32927
- N-Hexadecyl-N,N-trimethylammonium bromide
- NCGC00095012-01
- RONACARE CETRIMONIUM BROMIDE
- CETRIMONIUM BROMIDE (MART.)
- Bromure de cetrimonium [INN-French]
- s4242
- Z2417556873
- HMS3652J19
- Tox21_112096_1
- NSC-32927
- HTAB cpd
- Dr. Zheng bacteriostatic solution
- hexadecyl(trimethyl)azanium bromide
- Hexadecyltrimethylammonium bromide, Vetec(TM) reagent grade, 96%
- EC 200-311-3
- 24QSH2NL8N
- EPA Pesticide Chemical Code 069117
- AS-11739
- hexadecyl-trimethyl ammonium bromide
- Hexadecyltrimethylammonium bromide, >=96.0% (AT)
- Cetrimonio bromuro
- CAS-57-09-0
- Hexadecyltrimethylammoniumbromide
- DTXCID3017028
- Lissolamine V
- SR-05000001830-1
- cetyl trimethylammonium bromide
- hexadecyl(trimethyl)azanium;bromide
- hexadecyl(trimethyl)ammonium bromide
- Bromure de cetrimonium
- CCG-39968
- L64N7M9BWR
- Cetrimonii bromidum (INN-Latin)
- 1-Hexadecanaminium, N,N,N-trimethyl-, bromide
- N-Hexadecyl-N,N,N-trimethylammonium bromide
- Tox21_300853
- Epitope ID:116869
- 1-Hexadecanaminium, N,N,N-trimethyl-, bromide (1:1)
- Cetrimonii bromidum [INN-Latin]
- AI3-12209
- D03454
- Caswell No. 167
- Q-200821
- Hexadecyltrimethylammonium bromide, BioXtra, >=99%
- cAtrimonium (cation)
- Pharmakon1600-01503200
- CS-4893
- WLN: 16K1&1&1 &Q &E
- Hexadecyltrimethylammonium bromide, puriss. p.a., matrix substance for MALDI-MS
- DTXSID5037028
- cetyltrimethyl-ammonium bromide
- 200-311-3
- Hexadecyltrimethylammonium bromide;CTAB;Cetrimonium bromide;Palmityltrimethylammonium bromide
- FC13320
- Cetrimonium bromide
- MDL： MFCD00011772
- Inchi： 1S/C19H42N.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;/h5-19H2,1-4H3;1H/q+1;/p-1
- InChI Key： LZZYPRNAOMGNLH-UHFFFAOYSA-M
- SMILES： [Br-].[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
- BRN： 3598189

Computed Properties

Exact Mass: 363.25000
Monoisotopic Mass: 363.250063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 21
Rotatable Bond Count: 15
Complexity: 181
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: White microcrystalline powder. It is a kind of quaternary ammonium salt. It is hygroscopic. Stable in acidic solution.
Density: 1.1107 (rough estimate)
Melting Point: 248-251 °C (lit.)
Boiling Point: No data available
Flash Point: Fahrenheit: 471.2 ° f < br / > Celsius: 244 ° C < br / >
Refractive Index: 1.5260 (estimate)
PH: 5.0-7.0 (25℃, 0.1M in H2O)
Solubility: H2O: 50 mg/mL
Water Partition Coefficient: 13 g/L (20 ºC)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Protect from moisture.
PSA: 0.00000
LogP: 3.17790
Sensitiveness: Hygroscopic
Solubility: Soluble in 10 parts of water, easily soluble in ethyl alcohol, slightly soluble in acetone, almost insoluble in ether and benzene.
Merck: 2025

Cetrimonium bromide Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H302,H315,H318,H335,H400
Warning Statement： P261,P273,P280,P305+P351+P338
Hazardous Material transportation number：UN 3077 9/PG 3
WGK Germany：3
Hazard Category Code： 22-37/38-41-48/22-50
Safety Instruction： S26-S39-S61-S37/39
FLUKA BRAND F CODES：3
RTECS：BQ7875000
Hazardous Material Identification：
Toxicity：LD50 in mice, rats (mg/kg): 32.0, 44.0 i.v. (Isomaa, Bjondahl)
Packing Group：III
TSCA：Yes
Storage Condition：4°C, protect from light
Packing Group：III
Hazard Level：9
PackingGroup：III
Safety Term：9
Risk Phrases：R22; R36/37/38; R50/53
HazardClass：9

Cetrimonium bromide Customs Data

HS CODE：29239000
Customs Data：

China Customs Code:
29239000

Cetrimonium bromide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	913680-500G	Hexadecyltrimethylammonium bromide, 99%	57-09-0	99%	500G	￥ 823	2022-04-26
Key Organics Ltd	AS-11739-5MG	Cetrimonium Bromide	57-09-0	>98%	5mg	£42.00	2025-02-08
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A15235-500g	(1-Hexadecyl)trimethylammonium bromide, 98%	57-09-0	98%	500g	￥1673.00	2023-02-07
Cooke Chemical	A4794512-100g	Hexadecyltrimethylammonium Bromide	57-09-0	90%	100g	RMB 55.20	2025-02-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R011824-100g	Cetrimonium bromide	57-09-0	99%()	100g	￥113	2023-07-11
Enamine	EN300-99610-1.0g	hexadecyltrimethylazanium bromide	57-09-0	95.0%	1.0g	$26.0	2025-02-19
Oakwood	098948-10g	Hexadecyltrimethylammonium bromide	57-09-0	98%	10g	$10.00	2024-07-19
Oakwood	098948-1Kg	Hexadecyltrimethylammonium bromide	57-09-0	98%	1kg	$330.00	2023-09-17
SHENG KE LU SI SHENG WU JI SHU	sc-278833C-5kg	Cetyltrimethylammonium Bromide,	57-09-0	≥98%	5kg	￥4212.00	2023-09-05
BAI LING WEI Technology Co., Ltd.	02-5045-250g	Hexadecyltrimethylammonium bromide, 99+% CTAB	57-09-0	99+%	250g	￥ 2490	2022-04-25